Cas no 1314881-78-1 (6,7-dimethyl-1H-Benzimidazole-2-acetonitrile)

• Product name: 6,7-dimethyl-1H-Benzimidazole-2-acetonitrile
• CAS No: 1314881-78-1
• MF: C₁₁H₁₁N₃
• MW: 185.22514
• CID: 1104572
• PubChem ID: 84618583

6,7-dimethyl-1H-Benzimidazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethyl-1H-Benzimidazole-2-acetonitrile
• 1314881-78-1
• DTXSID501258354

• Inchi： InChI=1S/C11H11N3/c1-7-3-4-9-11(8(7)2)14-10(13-9)5-6-12/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： MBOGGPIKAKYRPK-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(C=C1)NC(=N2)CC#N)C

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų